N1-isopropyl-N2-(3-(2-phenylmorpholino)propyl)oxalamide

• IUPAC Name: N-[3-(2-phenylmorpholin-4-yl)propyl]-N'-propan-2-yloxamide
• InChI: InChI=1S/C18H27N3O3/c1-14(2)20-18(23)17(22)19-9-6-10-21-11-12-24-16(13-21)15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key: VXXYEHBABCXYCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(=O)NCCCN1CCOC(C1)C2=CC=CC=C2
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

N1-isopropyl-N2-(3-(2-phenylmorpholino)propyl)oxalamide, also known as compound 25, is a small molecule inhibitor that has been developed for the treatment of various diseases. The compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

Synthesis and Chemical Properties

The development of novel synthetic methodologies for oxalamides showcases the importance of these compounds in organic chemistry. A study by Mamedov et al. (2016) outlines a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, indicating the versatility and potential of oxalamides in synthesizing a wide range of chemical entities with potential applications in drug development and material science (Mamedov et al., 2016).

Drug Delivery Systems

The exploration of organogels as drug delivery vehicles underscores the utility of oxalamide derivatives in biomedical applications. Research by Uzan et al. (2016) demonstrates the potential of aminoalcohol-based bis-(aminoalcohol)oxalamides (BAOAs) in developing novel dermal and topical drug delivery systems, emphasizing the adaptability of oxalamide frameworks in creating responsive and effective drug delivery mechanisms (Uzan et al., 2016).

Polymer Chemistry and Material Science

Studies on the polymerization of N-isopropylacrylamide derivatives, such as those by Convertine et al. (2004) and Yin et al. (2006), highlight the significance of these compounds in the development of temperature- and pH-responsive polymers. These polymers have a broad spectrum of applications, from drug delivery systems to materials that can respond to environmental stimuli, showcasing the role of oxalamide derivatives in advancing polymer chemistry and material science (Convertine et al., 2004); (Yin et al., 2006).

Analytical and Sensing Applications

The utilization of N-(2-hydroxybenzyl)-isopropylamine surface functionalized AgNPs for sensing metal cations and anions, as reported by Kumar and Anthony (2015), illustrates the application of functionalized compounds in analytical chemistry for the detection and quantification of various chemical species. This research indicates the potential of oxalamide and related derivatives in enhancing the sensitivity and selectivity of chemical sensors (Kumar & Anthony, 2015).